Cas no 474678-51-8 (5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester)

• Product Name: 5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester
• CAS No: 474678-51-8
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 931045
• PubChem ID: 17832028
• Update Time: 2025-04-19

5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester
• 3-ethoxycarbonyl-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid
• KQCMLIBZCQFXJY-UHFFFAOYSA-N
• 3-(ethoxycarbonyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• AKOS006284314
• 474678-51-8
• SCHEMBL353667
• DTXSID40591169

• Inchi： 1S/C8H9NO5/c1-3-13-8(12)6-5(7(10)11)4(2)14-9-6/h3H2,1-2H3,(H,10,11)
• InChI Key： KQCMLIBZCQFXJY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 199.04800
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.63000
• LogP: 0.85790